Cas no 39022-42-9 ( )
structure
Product Name:
CAS No:39022-42-9
MF:C14H12Cl2O2S
MW:315.214880943298
CID:924154
PubChem ID:331680
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-4-(4-chloro-3-methylphenyl)sulfonyl-2-methylbenzene
- 14364P
- AC1L79KW
- NSC326138
- NSC-326138
- Oprea1_600368
- SureCN4362606
- T5315111
- 1,1'-Sulfonylbis(4-chloro-3-methylbenzene)
- Z57056465
- AKOS001092013
- SCHEMBL4362606
- 39022-42-9
- DTXSID00318096
-
-
- Inchi: 1S/C14H12Cl2O2S/c1-9-7-11(3-5-13(9)15)19(17,18)12-4-6-14(16)10(2)8-12/h3-8H,1-2H3
- InChI Key: VEZJPRMEUDKIIN-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C)S(C1C=CC(=C(C)C=1)Cl)(=O)=O
Computed Properties
- Exact Mass: 313.99366
- Monoisotopic Mass: 313.9935062g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
- LogP: 5.52380
Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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